Cas no 1455235-96-7 (2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol)

• Product Name: 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol
• CAS No: 1455235-96-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6257906
• PubChem ID: 62379564
• Update Time: 2025-10-23

2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol
• EN300-1276460
• AKOS011666027
• 1455235-96-7
• CS-0353926
• Cyclopropyl(2-hydroxy-5-(tert-pentyl)phenyl)methanone

• Inchi： 1S/C15H20O2/c1-4-15(2,3)11-7-8-13(16)12(9-11)14(17)10-5-6-10/h7-10,16H,4-6H2,1-3H3
• InChI Key： BSLPQNXCHXDIMD-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC(=C1)C(C)(C)CC)O)C1CC1

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol

Research Brief on 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol (CAS: 1455235-96-7): Recent Advances and Applications

The compound 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol (CAS: 1455235-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and phenol-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase-2 (COX-2) without affecting COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity makes it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory properties, recent research has explored its potential as an anticancer agent. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the activation of the p53 pathway and the downregulation of survivin, a protein associated with tumor cell survival. These findings were published in the British Journal of Cancer in early 2024, highlighting the compound's potential as a novel therapeutic strategy for hard-to-treat cancers.

The synthesis and optimization of 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol have also been a focus of recent investigations. A team at the Massachusetts Institute of Technology (MIT) developed a more efficient synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This advancement, detailed in a 2023 issue of Organic Letters, has facilitated larger-scale production for further pharmacological testing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent pharmacokinetic studies in animal models have shown variable absorption rates, prompting researchers to explore prodrug strategies or formulation enhancements to improve its therapeutic efficacy. These efforts are critical for advancing the compound into clinical trials.

In conclusion, 2-cyclopropanecarbonyl-4-(2-methylbutan-2-yl)phenol (CAS: 1455235-96-7) represents a multifaceted molecule with significant potential in anti-inflammatory and anticancer therapies. Ongoing research aims to address its pharmacokinetic limitations and expand its applications, making it a compound of high interest in the pharmaceutical industry. Future studies will likely focus on clinical translation and combination therapies to maximize its therapeutic benefits.